Na10Zn(NO3)4(SO3S)4: a nonlinear optical crystal combining inorganic π-conjugated and non-π-conjugated heteroanion groups†
Inorganic Chemistry Frontiers Pub Date: 2023-11-07 DOI: 10.1039/D3QI02107F
Abstract
The research on nonlinear optical (NLO) crystals is mainly focused on two relatively separate systems, π-conjugated or non-π-conjugated systems, respectively. In this work, we report a new NLO crystal Na10Zn(NO3)4(SO3S)4 combining inorganic π-conjugated [NO3] and non-π-conjugated heteroanion [S2O3] groups, which was synthesized by the aqueous solution method. In the structure, the similar coexistence of planar triangular anionic groups (π-conjugated) and heteroanion tetrahedra (non-π-conjugated) is rarely mentioned, which provides a new approach for designing NLO crystals. Notably, this compound exhibits a phase-matching second-harmonic generation (SHG) response 1.2 times that of KH2PO4. In addition, birefringence, absorption edge and theoretical calculations are also reported in this article. This work provides a new designing route to expand NLO systems via combining planar π-conjugated and non-π-conjugated heteroanion groups.
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